Cas no 1638709-57-5 ([(2,6-dimethylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate)

• Product Name: [(2,6-dimethylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate
• CAS No: 1638709-57-5
• MF: C₁₈H₁₈FNO₃
• MW: 315.33882856369
• CID: 5324303
• Update Time: 2025-07-02

[(2,6-dimethylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(2,6-dimethylanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• 2-[(2,6-dimethylphenyl)amino]-2-oxoethyl (3-fluorophenyl)acetate
• STL194718
• 2-((2,6-dimethylphenyl)amino)-2-oxoethyl 2-(3-fluorophenyl)acetate
• [(2,6-dimethylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

• Inchi： 1S/C18H18FNO3/c1-12-5-3-6-13(2)18(12)20-16(21)11-23-17(22)10-14-7-4-8-15(19)9-14/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key： OCSATKCROZOWPK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(=O)OCC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4

Additional information on [(2,6-dimethylphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

Introduction to [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate] and Its Significance in Modern Chemical Research

Compound with the CAS number 1638709-57-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The molecular structure of this compound, specifically [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate], presents a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to delve into the compound's properties, its potential uses, and how it aligns with the latest advancements in the scientific community.

The chemical structure of [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate] features a carbamoyl group attached to a methyl ester, with a dimethylphenyl ring and a 3-fluorophenyl moiety. This configuration suggests that the compound may exhibit interesting pharmacological properties, making it a valuable subject for further investigation. The presence of both fluorine and methyl groups enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in drug development.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a 3-fluorophenyl group in this compound not only contributes to its unique chemical profile but also opens up possibilities for its use in designing novel therapeutic agents. The dimethylphenyl ring adds another layer of complexity, potentially influencing the compound's interaction with biological targets.

TheCAS number 1638709-57-5 serves as a unique identifier for this compound, facilitating its recognition and study in academic and industrial settings. Researchers often rely on such identifiers to ensure precision and consistency in their work. The compound's molecular formula and structural details are crucial for understanding its behavior in various chemical reactions and biological systems.

One of the most compelling aspects of studying [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate] is its potential application in the development of new drugs. The carbamoyl group is known to be a key structural element in many bioactive molecules, often participating in hydrogen bonding interactions that are critical for drug-receptor binding. The ester functionality provides another site for chemical modification, allowing researchers to fine-tune the properties of the compound for specific purposes.

The integration of computational methods has revolutionized the way researchers approach drug discovery. By leveraging advanced computational tools, scientists can predict the biological activity of compounds like [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate] before conducting expensive experimental trials. This approach not only saves time but also reduces costs associated with traditional drug development processes. The latest research indicates that computational models are becoming increasingly accurate, making them indispensable tools in modern pharmaceutical research.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, and excretion (ADME). In the context of [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate], the fluorine atom on the phenyl ring is likely to contribute to its stability and resistance to degradation, thereby enhancing its potential as a lead compound.

In conclusion, compound CAS number 1638709-57-5, with its unique structure represented by [(2,6-dimethylphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate], represents a significant area of interest in contemporary chemical research. Its potential applications in drug development, coupled with advancements in computational methods and an increased focus on fluorinated compounds, make it a promising candidate for further exploration. As research continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of pharmaceuticals.